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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291

In-Depth Technical Guide: m-PEG7-t-butyl ester

This technical guide provides a comprehensive overview of m-PEG7-t-butyl ester, a
heterobifunctional polyethylene glycol (PEG) linker. It is intended for researchers, scientists,
and professionals in drug development who utilize such molecules for bioconjugation, drug
delivery, and the development of therapeutic agents like antibody-drug conjugates (ADCs) and
PROTACSs. This document collates available safety data, physical and chemical properties, and
general experimental considerations.

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG7-t-butyl ester was not publicly
available at the time of this writing. The safety and handling information presented herein is
synthesized from data on structurally similar compounds and general safety assessments of
PEG derivatives. It is imperative to handle this chemical with care and in accordance with
standard laboratory safety practices.

Chemical Identification and Properties

m-PEG7-t-butyl ester is a PEG derivative featuring a methoxy group at one terminus and a t-
butyl protected carboxylic acid at the other. The hydrophilic PEG spacer enhances the solubility
of conjugated molecules in agueous media.[1][2] The t-butyl ester protecting group can be
removed under acidic conditions to reveal a reactive carboxylic acid.[1][2]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source

tert-butyl 3-[2-[2-[2-[2-[2-(2-

methoxyethoxy)ethoxylethoxy]
IUPAC Name [3]
ethoxy]ethoxy]ethoxy]propano

ate

Synonyms m-PEG7-Boc, m-PEG6-Boc [3][4]
CAS Number 874208-90-9 [3]
Molecular Formula C20H4009 [3]
Molecular Weight 424.5 g/mol

Purity >95% - 98% [2][4]
Appearance Viscous liquid [5]
Color Colorless [5]

Safety and Handling

While a specific SDS for m-PEG7-t-butyl ester is not available, the safety profile can be
inferred from data on similar PEG compounds and general chemical safety principles. PEG and
its derivatives are generally considered to have low toxicity and are used in a variety of
cosmetic and pharmaceutical applications.[6] However, as with any chemical, appropriate
precautions should be taken.

An SDS for the structurally related compound, Amino-PEG7-t-butyl ester, indicates that it may
be harmful if swallowed and very toxic to aquatic life with long-lasting effects.[7] Given the
structural similarity, it is prudent to handle m-PEG7-t-butyl ester with similar care.

Table 2: Hazard and Precautionary Information (based on a similar compound)
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Category

Information

Source

GHS Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[7]

GHS Precautionary

Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P391: Collect spillage.
P501: Dispose of
contents/container to an

approved waste disposal plant.

[7]

Exposure Controls and Personal Protection

Control Parameter

Recommendation

Source

Engineering Controls

Use only in areas with
appropriate exhaust
ventilation. Ensure adequate
ventilation. Provide accessible
safety shower and eye wash

station.

Eye/Face Protection

Wear safety goggles with side-

shields.

[7]

Hand Protection

Wear protective gloves.

[7]

Skin and Body Protection

Wear impervious clothing.

[7]

Respiratory Protection

Use a suitable respirator if

ventilation is inadequate.

[7]
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Handling and Storage

Condition Recommendation

Source

Avoid inhalation, contact with
Safe Handling eyes and skin. Avoid dust and

aerosol formation.

[7]

Keep container tightly sealed
in a cool, well-ventilated area.

Storage Store at -20°C. Keep away
from direct sunlight and

sources of ignition.

[21(51(7]

] ) Strong acids/alkalis, strong
Incompatible Materials o )
oxidizing/reducing agents.

[7]

First Aid Measures
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Exposure Route First Aid Procedure Source

Remove any contact lenses,
locate eye-wash station, and
flush eyes immediately with
Eye Contact large amounts of water. [7]
Separate eyelids with fingers
to ensure adequate flushing.

Promptly call a physician.

Rinse skin thoroughly with
large amounts of water.

Skin Contact Remove contaminated clothing  [7]
and shoes and call a

physician.

Remove to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [8]
artificial respiration. Call a

physician.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [8]

Rinse mouth with water.

Consult a physician.

Experimental Protocols

Due to the lack of specific experimental data for m-PEG7-t-butyl ester, a generalized protocol
for assessing acute oral toxicity, based on standard OECD guidelines and information from the
SDS of a similar compound, is provided as an example.

Example Protocol: Acute Oral Toxicity Assessment

Objective: To determine the acute oral toxicity of a test substance.
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Principle: The test substance is administered orally to a group of experimental animals at a
specific dose. Observations of effects and mortality are made over a defined period.

Materials:

Test substance (m-PEG7-t-butyl ester)

Experimental animals (e.g., Wistar rats)

Vehicle for administration (e.g., corn oil or water)

Oral gavage needles

Animal caging and husbandry supplies

Procedure:

Animal Acclimatization: Acclimate animals to laboratory conditions for at least 5 days prior to
the study.

o Dose Preparation: Prepare the test substance in the selected vehicle to the desired
concentration.

o Administration: Administer a single oral dose of the test substance to the animals using a
gavage needle. A control group should receive the vehicle alone.

o Observation: Observe the animals for mortality, clinical signs of toxicity, and changes in body
weight at regular intervals for at least 14 days.

o Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

o Data Analysis: Analyze the data to determine the LD50 (median lethal dose) and identify any
signs of toxicity.

Visualizations
General Workflow for Bioconjugation
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The following diagram illustrates a typical workflow for using a heterobifunctional PEG linker
like m-PEG7-t-butyl ester in bioconjugation.

Caption: Bioconjugation workflow with m-PEG7-t-butyl ester.

Safety and Handling Precautions

This diagram outlines the logical relationship between hazard identification and the
corresponding safety precautions.

Caption: Logical flow of safety precautions for m-PEG7-t-butyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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